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Compound of Interest

Compound Name: Dihydro-2H-thiopyran-3(4H)-one

Cat. No.: B092869

An In-Depth Technical Guide to the Safe Handling and Application of Dihydro-2H-thiopyran-
3(4H)-one

For the Attention Of: Researchers, Scientists, and Drug Development Professionals.

Introduction: Dihydro-2H-thiopyran-3(4H)-one (CAS No. 19090-03-0), also known as thian-3-
one, is a saturated sulfur-containing heterocycle of increasing interest in synthetic and
medicinal chemistry.[1] Its utility as a versatile building block necessitates a thorough
understanding of its safety and handling characteristics. This guide moves beyond a standard
Safety Data Sheet (SDS) to provide a comprehensive operational protocol, synthesizing
available data with field-proven insights to ensure both personnel safety and experimental
integrity.

A critical initial observation is the inconsistency in hazard classification for this compound. The
European Chemicals Agency (ECHA) Classification and Labelling Inventory shows divided
reports from notifiers; half classify the substance as H225 (Highly flammable liquid and vapor),
while the other half report that it does not meet GHS hazard criteria.[1] This ambiguity
underscores the need for a cautious and well-informed approach. This guide, therefore, adopts
a conservative stance, treating the compound with the highest plausible level of hazard until
more definitive data becomes available.

Chapter 1: Core Physicochemical & Hazard Profile
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A molecule's physical properties are the foundation of its safe handling, dictating everything
from storage conditions to appropriate fire-fighting media. While extensive experimental data
for Dihydro-2H-thiopyran-3(4H)-one is not consistently available, a combination of computed
data and information from structurally related compounds provides a robust working profile.

Identification and Properties

The fundamental identifiers and physicochemical properties are summarized below. These
values are critical for both logistical considerations (e.g., shipping) and for predicting the
compound's behavior in various experimental settings.

Property Value Source

IUPAC Name thian-3-one PubChem[1]

Tetrahydrothiopyran-3-one, 3-
Synonyms ) PubChem[1]
Thiacyclohexanone

CAS Number 19090-03-0 PubChem[1]
Molecular Formula CsHsOS PubChem[1]
Molecular Weight 116.18 g/mol PubChem[1]
Appearance Liklzly a liquid or low-melting inferred

soli

Causality Insight: The molecular weight and likely liquid state at room temperature suggest that
vapor pressure could be significant. This directly informs the need for handling in a well-
ventilated area, preferably a chemical fume hood, to minimize inhalation exposure.

GHS Hazard Classification: An Ambiguous Landscape

As noted, the GHS classification is inconsistent.[1] A conservative approach is mandatory. We
will operate under the assumption that the compound is a flammable liquid and requires careful
handling to avoid ignition.
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Hazard Class GHS Pictogram

Signal Word

Hazard Statement

Flammable Liquids (4)

Danger

H225: Highly
flammable liquid and

vapor.[1]

Acute Toxicity, Oral |

Warning

H302: Harmful if
swallowed. (Inferred

from analogs)[2]

Skin Irritation |

Warning

H315: Causes skin
irritation. (Inferred

from analogs)[2]

Eye lIrritation |

Warning

H319: Causes serious
eye irritation. (Inferred

from analogs)

Trustworthiness Principle: By adopting the more stringent of the reported classifications, all

protocols derived from this guide will have an intrinsic and self-validating margin of safety. All

handling procedures should reflect the potential for flammability.

Chapter 2: Exposure Response and First Aid

In the event of an accidental exposure, a rapid and correct response is critical. The following

protocols are based on standard laboratory practice for handling irritants and flammable

organic compounds.

First Aid Measures
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Exposure Route

Protocol

Rationale

Inhalation

1. Immediately move the
affected person to fresh air. 2.
If breathing is difficult,
administer oxygen. 3. If
breathing has stopped, begin
artificial respiration. 4. Seek

immediate medical attention.

To remove the individual from
the source and provide

respiratory support.

Skin Contact

1. Immediately flush skin with
copious amounts of water for
at least 15 minutes while
removing contaminated
clothing and shoes. 2. Wash
the affected area with soap
and water. 3. Seek medical

attention if irritation persists.

To dilute and remove the
chemical from the skin surface
to minimize irritation or

absorption.

Eye Contact

1. Immediately flush eyes with
plenty of water for at least 15
minutes, lifting the upper and
lower eyelids occasionally. 2.
Remove contact lenses if
present and easy to do. 3.
Seek immediate medical

attention.

To ensure the chemical is
thoroughly rinsed from the
delicate eye tissues to prevent

serious damage.

Ingestion

1. Do NOT induce vomiting. 2.
If the person is conscious,
rinse their mouth with water
and give 2-4 cupfuls of water
or milk to drink. 3. Never give
anything by mouth to an
unconscious person. 4. Seek

immediate medical attention.

Inducing vomiting can cause
the chemical to be aspirated
into the lungs. Dilution is the

preferred immediate action.

Workflow for Accidental Exposure
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The following diagram outlines the logical flow of actions upon discovering an accidental

exposure.
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Caption: Workflow for initial response to a chemical exposure event.

Chapter 3: Proactive Safety: Handling, Storage &
PPE

Proactive measures are the cornerstone of laboratory safety. This section details the necessary
protocols for handling and storing Dihydro-2H-thiopyran-3(4H)-one to prevent incidents.

Safe Handling Protocol

This protocol is designed for handling the chemical in a typical research laboratory setting.

e Preparation:
o Read and understand this guide and any available SDS thoroughly before work begins.
o Ensure a safety shower and eyewash station are accessible and functional.
o Prepare all necessary equipment and reagents within a certified chemical fume hood.

» Personal Protective Equipment (PPE):

o Don appropriate PPE as outlined in the diagram below (Section 3.2). At a minimum, this
includes a lab coat, safety glasses with side shields (or goggles), and chemical-resistant
gloves (e.g., nitrile).

e Chemical Handling:

(¢]

Ground and bond containers when transferring material to prevent static discharge, a
potential ignition source.[3]

o

Use spark-proof tools and explosion-proof equipment if handling large quantities.[3]

[¢]

Avoid contact with skin, eyes, and clothing.

[e]

Keep the container tightly closed when not in use to prevent the escape of vapors.
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e Post-Handling:
o Wash hands thoroughly with soap and water after handling is complete.
o Clean the work area and decontaminate any spills immediately.

o Dispose of contaminated waste and disposable PPE in a designated hazardous waste

container.[4]

Personal Protective Equipment (PPE) Selection Logic

The choice of PPE depends on the scale and nature of the procedure.
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Procedure Planning

What is the scale?
(<1g, 1-50g, >509)

50g / Large Scale

Consider:
- Apron
- Respirator (if poor ventilation)

Minimum PPE:
Upgrade to: - Lab Coat
- Chemical Goggles - Nitrile Gloves
- Safety Glasses

Significant Splash Risk

Add:
- Face Shield

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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1. Dihydro-2H-thiopyran-3(4H)-one | C5H80S | CID 140474 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. 2H-Pyran-3(4H)-one, dihydro- | C5H802 | CID 90109 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 3. Tetrahydro-4H-pyran-4-one(29943-42-8)MSDS Melting Point Boiling Density Storage
Transport [m.chemicalbook.com]

e 4. pdf.benchchem.com [pdf.benchchem.com]

« To cite this document: BenchChem. [Material Safety Data Sheet (MSDS) for Dihydro-2H-
thiopyran-3(4H)-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092869#material-safety-data-sheet-msds-for-
dihydro-2h-thiopyran-3-4h-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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